Cas no 2138092-93-8 (2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}-N,N-bis(propan-2-yl)acetamide
• CAS No: 2138092-93-8
• MF: C₁₃H₂₆F₃N₃O
• MW: 297.360253810883
• CID: 6249342
• PubChem ID: 165500308
• Update Time: 2025-05-20

2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}-N,N-bis(propan-2-yl)acetamide
• 2138092-93-8
• 2-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}-N,N-bis(propan-2-yl)acetamide
• EN300-1179157

• Inchi： 1S/C13H26F3N3O/c1-10(2)19(11(3)4)12(20)8-18(7-6-17-5)9-13(14,15)16/h10-11,17H,6-9H2,1-5H3
• InChI Key： AMLGCCGUWZJTHC-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC(N(C(C)C)C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 297.20279695g/mol
• Monoisotopic Mass: 297.20279695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.6Ų

Additional information on 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}-N,N-bis(propan-2-yl)acetamide

Compound CAS No. 2138092-93-8: 2-{2-(Methylamino)Ethyl(2,2,2-Trifluoroethyl)Amino}-N,N-Bis(Propan-2-Yl)Acetamide

The compound with CAS No. 2138092-93-8, named 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}-N,N-bis(propan-2-yl)acetamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of amides and contains multiple functional groups, including amino and trifluoroethyl groups. Its molecular structure is characterized by a central acetamide moiety with two bulky substituents: bis(propan-2-yl) groups attached to the nitrogen atom of the amide. Additionally, the molecule features a methylamino group and a trifluoroethyl group within its structure, contributing to its unique chemical properties.

Recent studies have highlighted the potential of this compound in various fields, particularly in drug discovery and materials science. The presence of the trifluoroethyl group introduces significant electron-withdrawing effects, which can influence the molecule's reactivity and stability. This makes it an interesting candidate for applications requiring high thermal stability or resistance to chemical degradation. Furthermore, the bis(propan-2-yl) substituents provide steric bulk around the nitrogen atom, which can modulate the molecule's interactions with biological systems or other chemical entities.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and amide bond formations. The use of methylamine and trifluoroacetic acid derivatives as intermediates has been reported in recent literature. The synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product. Researchers have also explored alternative synthetic pathways using microwave-assisted techniques or catalytic methods to enhance efficiency.

The pharmacological properties of this compound have been a subject of recent investigations. Studies suggest that its unique structure may confer it with bioavailability-enhancing properties due to its lipophilic nature imparted by the bis(propan-2-yl) groups. Additionally, the presence of both methylamino and trifluoroethyl groups may influence its ability to act as a ligand in metalloenzyme inhibition or as a substrate in enzymatic reactions. These findings open up possibilities for its use in designing novel therapeutic agents targeting specific biological pathways.

From a materials science perspective, this compound has shown promise as a precursor for advanced polymers or as an additive in polymer formulations. Its ability to form stable amide bonds makes it suitable for applications requiring robust chemical linkages. Recent research has also explored its potential as a flame retardant due to the electron-withdrawing effects of the trifluoroethyl group, which can enhance the thermal stability of polymer matrices.

In conclusion, CAS No. 2138092-93-8 represents a versatile compound with multifaceted applications across various scientific domains. Its unique structural features make it an intriguing subject for further research, particularly in drug development and materials engineering. As new studies emerge, this compound is expected to play an increasingly important role in advancing both academic and industrial applications.